Cas no 1154898-74-4 (3,5-Dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 3,5-Dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1154898-74-4
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5157095
• Update Time: 2026-03-04

3,5-Dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 3,5-dimethyl-1-(3-pyridinylmethyl)-

• Inchi： 1S/C12H13N3O2/c1-8-11(12(16)17)9(2)15(14-8)7-10-4-3-5-13-6-10/h3-6H,7H2,1-2H3,(H,16,17)
• InChI Key： UCGLVZZCSKUSMS-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CN=C2)C(C)=C(C(O)=O)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3,5-Dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrazole-4-carboxylic acid

Introduction to 3,5-Dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1154898-74-4)

3,5-Dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1154898-74-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, including its dimethyl substituents and the presence of a pyridin-3-ylmethyl side chain, contribute to its unique chemical properties and make it a valuable scaffold for further medicinal chemistry investigations.

The CAS number 1154898-74-4 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and regulatory documentation. This numbering system is maintained by the Chemical Abstracts Service, a division of the American Chemical Society, and is widely used in the global chemical community to avoid ambiguity in compound identification.

Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives due to their ability to modulate various biological pathways. The presence of a pyridinylmethyl group in 3,5-Dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrazole-4-carboxylic acid introduces additional pharmacophoric elements that can enhance binding affinity and selectivity towards target enzymes or receptors. This feature makes the compound particularly interesting for developing novel therapeutic agents.

In particular, the 3,5-dimethyl substitution pattern on the pyrazole ring imparts steric and electronic properties that can influence the compound's interactions with biological targets. Such modifications are often employed to optimize pharmacokinetic profiles, including solubility, metabolic stability, and bioavailability. The combination of these structural elements suggests that 3,5-Dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrazole-4-carboxylic acid may exhibit promising activities in contexts such as anti-inflammatory or anticancer therapies.

Current research in medicinal chemistry increasingly focuses on leveraging computational methods to accelerate the discovery of bioactive molecules. Virtual screening and molecular docking studies have been instrumental in identifying potential leads like 3,5-Dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrazole-4-carboxylic acid as candidates for further experimental validation. These approaches allow researchers to predict binding interactions with high-throughput precision, thereby reducing the time and resources required for hit identification.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies may include condensation reactions to form the pyrazole core, followed by functional group transformations to introduce the dimethyl and pyridinylmethyl substituents. Advanced techniques such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions may be employed to achieve these transformations efficiently.

From a biochemical perspective, the pyridinylmethyl group in 3,5-Dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrazole-4-carboxylic acid could serve as a linker for further derivatization or as an anchor for protein binding interactions. This moiety has been successfully utilized in various drug molecules to enhance pharmacological effects by modulating receptor affinity or enzyme activity. The carboxylic acid functionality at the 4-position of the pyrazole ring also provides opportunities for salt formation or further chemical modifications, expanding its utility in drug design.

The potential applications of this compound are broad and warrant further exploration. For instance, its structural motif aligns with known scaffolds of kinase inhibitors, which are critical targets in oncology research. By fine-tuning its chemical properties through structural analogs or prodrugs, researchers may uncover novel mechanisms of action against diseases such as cancer or inflammatory disorders.

In conclusion,3,5-Dimethyl-1-(pyridin-3-ylmethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1154898-74-4) represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities. Ongoing research efforts aim to elucidate its pharmacological profile through both computational modeling and experimental validation. As our understanding of molecular interactions continues to evolve,this compound may play a significant role in shaping future therapeutic strategies across multiple disease areas.